Cas no 2060005-13-0 (Isothiazolo[5,4-b]pyridine-3-methanol, 4,6-dimethyl-5-(1-methylethyl)-)

• Product Name: Isothiazolo[5,4-b]pyridine-3-methanol, 4,6-dimethyl-5-(1-methylethyl)-
• CAS No: 2060005-13-0
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 5163551
• Update Time: 2025-06-12

Isothiazolo[5,4-b]pyridine-3-methanol, 4,6-dimethyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[5,4-b]pyridine-3-methanol, 4,6-dimethyl-5-(1-methylethyl)-

• Inchi： 1S/C12H16N2OS/c1-6(2)10-7(3)11-9(5-15)14-16-12(11)13-8(10)4/h6,15H,5H2,1-4H3
• InChI Key： XTSWVAJWNOGJPC-UHFFFAOYSA-N
• SMILES： C12SN=C(CO)C1=C(C)C(C(C)C)=C(C)N=2

Additional information on Isothiazolo[5,4-b]pyridine-3-methanol, 4,6-dimethyl-5-(1-methylethyl)-

Isothiazolo[5,4-b]pyridine-3-methanol, 4,6-dimethyl-5-(1-methylethyl)- (CAS No. 2060005-13-0): A Comprehensive Overview

The compound Isothiazolo[5,4-b]pyridine-3-methanol, 4,6-dimethyl-5-(1-methylethyl)-, identified by its CAS number CAS No. 2060005-13-0, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, characterized by its intricate fused ring system, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The structural motif of this molecule combines the versatility of isothiazole and pyridine rings, which are well-documented for their pharmacological properties and biological activities.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in the development of innovative therapeutic agents. The structural framework of Isothiazolo[5,4-b]pyridine-3-methanol, 4,6-dimethyl-5-(1-methylethyl)- offers a unique platform for chemical modification and functionalization. This allows researchers to tailor its properties for specific biological targets, making it a valuable scaffold in the quest for new drugs. The presence of multiple reactive sites, including hydroxyl and methyl groups, provides ample opportunities for further chemical derivatization, enhancing its utility in synthetic chemistry.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and immune response. The isothiazole core is known to exhibit anti-inflammatory properties, while the pyridine moiety can interact with various enzymatic systems. These characteristics make Isothiazolo[5,4-b]pyridine-3-methanol, 4,6-dimethyl-5-(1-methylethyl)- a promising candidate for further investigation in the development of novel therapeutic strategies.

Recent studies have highlighted the importance of heterocyclic compounds in addressing complex diseases such as cancer and neurodegenerative disorders. The structural complexity of Isothiazolo[5,4-b]pyridine-3-methanol, 4,6-dimethyl-5-(1-methylethyl)- allows it to interact with multiple targets within cellular machinery. This multifaceted interaction potential is crucial for developing drugs that can effectively combat diseases with intricate pathophysiology. For instance, preliminary research suggests that derivatives of this compound may exhibit inhibitory effects on certain kinases and transcription factors involved in cancer progression.

The synthesis of Isothiazolo[5,4-b]pyridine-3-methanol, 4,6-dimethyl-5-(1-methylethyl)- involves a series of well-established organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of the isothiazole ring through cyclocondensation reactions between appropriate precursors. Subsequent steps involve functional group transformations to introduce the dimethyl and isopropyl substituents at strategic positions within the molecule. These modifications are critical for optimizing the compound's pharmacokinetic properties and ensuring its efficacy in biological systems.

The role of computational chemistry in the study of this compound cannot be overstated. Advanced computational methods have enabled researchers to predict the biological activity and binding affinity of Isothiazolo[5,4-b]pyridine-3-methanol, 4,6-dimethyl-5-(1-methylethyl)- with high accuracy. These predictions are invaluable for guiding experimental design and optimizing synthetic routes. Moreover, computer-assisted molecular modeling has facilitated the identification of potential drug candidates that can be further refined through experimental validation.

In conclusion, Isothiazolo[5,4-b]pyridine-3-methanol, 4,6-dimethyl-5-(1-methylethyl)- (CAS No. 2060005-13-0) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a compelling candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing innovative therapeutic solutions for a wide range of diseases.